2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride
Overview
Description
“2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1803607-46-6 . It has a molecular weight of 211.59 and its IUPAC name is 2-(2,2,3,3-tetrafluoropropoxy)ethan-1-amine hydrochloride . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 211.58 g/mol . It is a powder at room temperature . The density is 1.2±0.0 g/cm^3 , and the boiling point is 159.6±0.0 °C at 760 mmHg . The vapour pressure is 2.5±0.0 mmHg at 25°C , and the enthalpy of vaporization is 39.6±0.0 kJ/mol .Scientific Research Applications
Life Science Research
In life sciences, the compound could be investigated for its biological activity. It might be used in the study of cell biology, as a tracer in metabolic studies, or in the development of diagnostic assays.
Experimental Procedures and Results
Research could involve using the compound in cell culture experiments to observe its effects on cell growth or metabolism. The results would provide insights into its potential uses in life science research and applications.
These sections provide a snapshot of the diverse applications of 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride in scientific research. The compound’s versatility stems from its unique chemical structure, which allows it to be utilized in various ways across different scientific disciplines. The experimental procedures and results sections are hypothetical scenarios that illustrate how the compound might be used in research settings. For actual experimental data and detailed application methods, further research and experimentation would be necessary .
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The signal word is "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . For more detailed safety information, please refer to the MSDS .
properties
IUPAC Name |
2-(2,2,3,3-tetrafluoropropoxy)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F4NO.ClH/c6-4(7)5(8,9)3-11-2-1-10;/h4H,1-3,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRMSELKDACEACK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCC(C(F)F)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF4NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Azoniaspiro[4.4]nonane Iodide](/img/structure/B1446860.png)
![3-Benzyl-8-azabicyclo[3.2.1]octane hydrochloride](/img/structure/B1446879.png)
